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Compound of Interest

Compound Name: 3-Hydroxy Midostaurin
Cat. No.: B8103319
Get Quote
\ J

Disambiguation & Core Identity

CRITICAL NOTE: There is frequent confusion in the literature regarding "CGP" numbered
compounds.

o CGP 52421 is 3-Hydroxy Midostaurin (also known as 7-hydroxystaurosporine), a major
active metabolite of the kinase inhibitor Midostaurin (PKC412).

» If you are looking for a GABA-B Antagonist: You likely require CGP 52432 or CGP 55845.
CGP 52421 has no reported activity as a GABA antagonist.

This guide focuses on the handling of CGP 52421 (3-Hydroxy Midostaurin), a staurosporine
derivative used in kinase inhibition and DMPK (Drug Metabolism and Pharmacokinetics)
studies.

Physicochemical Profile

CGP 52421 is a staurosporine derivative.[1] Like its parent compound Midostaurin, it is a
complex alkaloid that is sensitive to environmental factors.
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Property Specification

) 3-Hydroxy Midostaurin (N-benzoyl-7-
Chemical Name _
hydroxystaurosporine)

CAS Number 179237-49-1

Molecular Formula Cs5H30N40s

Molecular Weight 586.64 g/mol

Physical State Off-white to pale yellow solid
Solubility (Water) Insoluble (< 0.1 mg/mL)
Solubility (DMSO) Soluble (> 10 mg/mL)

Light Sensitivity High (Photosensitive)
Hygroscopicity Moderate

Storage Protocols

The stability of CGP 52421 is compromised by moisture, light, and heat. The staurosporine

core is prone to oxidation and epimerization under improper conditions.

A. Long-Term Storage (Powder)

Temperature: Store at -20°C (Standard) or -80°C (Optimal for >1 year).
Environment: Store in a desiccator or with silica gel packs to prevent hydrolysis.

Light Protection: Must be stored in amber glass vials or wrapped in aluminum foil.
Staurosporine derivatives can degrade or undergo photo-induced structural changes (e.g.,
ring closure) upon exposure to UV/visible light.

B. Solution Storage (Stock)

Solvent: Dimethyl sulfoxide (DMSO) is the preferred solvent. Avoid protic solvents
(methanol/ethanol) for long-term storage if possible, as they can promote solvolysis over
extended periods.
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o Temperature: Store stock solutions (e.g., 10 mM) at -80°C.
e Freeze-Thaw: Minimize cycles. Aliquot stocks immediately after preparation.

o Rule of Thumb: Discard aliquots after 3 freeze-thaw cycles.

Handling & Solubilization Protocol
Step-by-Step Solubilization

o Equilibration: Allow the vial to warm to room temperature (RT) inside the desiccator before
opening.

o Reasoning: Opening a cold vial in humid air causes condensation, leading to moisture
uptake and potential hydrolysis.

» Weighing: Weigh quickly in low-light conditions (close blinds or use amber filtered light).
 Dissolution:

o Add anhydrous DMSO to achieve a stock concentration of 10 mM.

o Vortex gently for 30—-60 seconds.

o Note: If particulate matter remains, sonicate for 5 minutes in a water bath (keep
temperature < 30°C).

 Aliquoting:
o Divide into single-use aliquots (e.g., 20-50 pL) in amber microcentrifuge tubes.

o Flash freeze in liquid nitrogen (optional but recommended) and store at -80°C.

Experimental Workflow Diagram

Aliquot into
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Figure 1: Optimal workflow for handling CGP 52421 from powder receipt to frozen stock
storage.

Stability Factors & Degradation Mechanisms

Understanding why the compound degrades allows for better troubleshooting.

» Epimerization: CGP 52421 exists as a mixture of epimers at the 7-hydroxy position. In
solution, particularly at non-neutral pH or elevated temperature, the ratio of these epimers
can shift, potentially altering biological potency (IC50 values).

e Photo-oxidation: The bis-indole structure of staurosporines is a chromophore. UV exposure
can generate reactive oxygen species (ROS), leading to oxidation of the macrocycle.

» Precipitation: Upon dilution into aqueous buffers (e.g., PBS or cell culture media), CGP
52421 may precipitate if the concentration exceeds ~10 uM.

o Protocol Check: Always inspect the well plate under a microscope after adding the drug to
cells to ensure no crystals have formed.

Decision Logic for Solvents
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Figure 2: Solvent selection logic. DMSO is the only recommended solvent for stock storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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